Cas no 62365-80-4 (3-Butyn-2-ol, 4-(1H-indol-3-yl)-2-methyl-)

• Product Name: 3-Butyn-2-ol, 4-(1H-indol-3-yl)-2-methyl-
• CAS No: 62365-80-4
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 447874
• PubChem ID: 12344109
• Update Time: 2025-04-19

3-Butyn-2-ol, 4-(1H-indol-3-yl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-ol, 4-(1H-indol-3-yl)-2-methyl-
• 4-(1H-indol-3-yl)-2-methylbut-3-yn-2-ol
• DTXSID90492556
• 62365-80-4

• Inchi： 1S/C13H13NO/c1-13(2,15)8-7-10-9-14-12-6-4-3-5-11(10)12/h3-6,9,14-15H,1-2H3
• InChI Key： CAIWNNZSKPOUDN-UHFFFAOYSA-N
• SMILES： OC(C#CC1=CNC2C=CC=CC=21)(C)C

Computed Properties

• Exact Mass: 199.09979
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36Ų

Experimental Properties

• PSA: 36.02